Cas no 97871-89-1 (3(2H)-Benzofuranone, 2-[(4-methylphenyl)methylene]-, (Z)-)
![3(2H)-Benzofuranone, 2-[(4-methylphenyl)methylene]-, (Z)- structure](https://www.kuujia.com/scimg/cas/97871-89-1x500.png)
97871-89-1 structure
Product name:3(2H)-Benzofuranone, 2-[(4-methylphenyl)methylene]-, (Z)-
3(2H)-Benzofuranone, 2-[(4-methylphenyl)methylene]-, (Z)- Chemical and Physical Properties
Names and Identifiers
-
- 3(2H)-Benzofuranone, 2-[(4-methylphenyl)methylene]-, (Z)-
- CHEMBL609865
- 4'-Methyl-aurone
- (Z)-2-(4-Methylbenzylidene)benzofuran-3(2H)-one
- 97871-89-1
- SCHEMBL21046410
-
- Inchi: InChI=1S/C16H12O2/c1-11-6-8-12(9-7-11)10-15-16(17)13-4-2-3-5-14(13)18-15/h2-10H,1H3/b15-10-
- InChI Key: GMCTULLKJXDQBT-GDNBJRDFSA-N
- SMILES: CC1=CC=C(C=C1)C=C2C(=O)C3=CC=CC=C3O2
Computed Properties
- Exact Mass: 236.084
- Monoisotopic Mass: 236.084
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 1
- Complexity: 350
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 4
- Topological Polar Surface Area: 26.3A^2
Experimental Properties
- Melting Point: 75 - 76 °C
- LogP: 3.61120
3(2H)-Benzofuranone, 2-[(4-methylphenyl)methylene]-, (Z)- Related Literature
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Anjun Hu,Jianwei Wang,Xiaobin Niu,Mingjie Zhou,Wei Chen,Tianyu Lei,Jianwen Huang,Yaoyao Li,Lanxin Xue,Yuxin Fan,Xianfu Wang,Jie Xiong J. Mater. Chem. A, 2021,9, 9771-9779
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Chaopeng Fu,Leigh Aldous,Edmund J. F. Dickinson,Richard G. Compton New J. Chem., 2012,36, 774-780
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Guofei Chen,Huiwen Zhao,Liping Song,Xingzhong Fang RSC Adv., 2015,5, 53926-53934
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